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Compound of Interest

Compound Name: 2-(Ethylamino)benzoic acid

CAS No.: 89-50-9

Cat. No.: B1294384

Get Quote

Executive Summary & Retrosynthetic Analysis
Target Molecule: N-Ethylanthranilic Acid (CAS: 89-50-9) Molecular Formula: C

H

NO

Key Challenge: Preventing over-alkylation to the quaternary ammonium salt or esterification of
the carboxyl group during synthesis.

Strategic Pathways
We define three primary synthetic routes based on precursor availability and scale

requirements:

Reductive Amination (Preferred): High selectivity using acetaldehyde and a borohydride

reductant.

Isatoic Anhydride Ring-Opening (Industrial Standard): One-pot alkylation and

decarboxylation; avoids over-alkylation.
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Ester Hydrolysis (Precursor-Dependent): Utilization of commercially available ethyl N-

ethylanthranilate.

Pathway 1: Reductive Amination (Laboratory Scale)
Mechanism: Condensation of anthranilic acid with acetaldehyde forms an imine (Schiff base)

intermediate, which is selectively reduced in situ to the secondary amine. This method

minimizes dialkylation compared to direct alkylation with ethyl halides.
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Figure 1: Reductive amination pathway via imine formation and hydride reduction.

Detailed Protocol
Reagents:

Anthranilic acid (13.7 g, 100 mmol)

Acetaldehyde (4.8 g, 110 mmol) [Use freshly distilled or paraldehyde equivalent]

Sodium Borohydride (NaBH

) (5.7 g, 150 mmol) or Sodium Cyanoborohydride (NaBH

CN) for higher selectivity.

Solvent: Methanol (anhydrous preferred).
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Step-by-Step Methodology:

Imine Formation: Dissolve anthranilic acid in Methanol (150 mL) in a round-bottom flask.

Cool to 0°C.

Addition: Add acetaldehyde dropwise over 20 minutes. Stir for 1 hour at 0°C to allow imine

formation. Note: If using NaBH

CN, it can be added at the beginning; if using NaBH

, add in the next step.

Reduction: Slowly add NaBH

in small portions to the stirring mixture. The reaction is exothermic; maintain temperature
<10°C.

Quenching: Once TLC indicates consumption of starting material (approx. 2-3 hours),

quench with dilute HCl (1M) until pH is neutral/slightly acidic to decompose excess

borohydride.

Isolation: Evaporate methanol under reduced pressure. Extract the aqueous residue with

Ethyl Acetate (3 x 50 mL).

Purification: Wash organic layer with brine, dry over Na

SO

, and concentrate. Recrystallize from Ethanol/Water.

Critical Control Point: Maintain strictly stoichiometric acetaldehyde to prevent formation of the

N,N-diethyl derivative.

Pathway 2: Isatoic Anhydride Route (High Purity)
Mechanism: Isatoic anhydride serves as a "protected" form of anthranilic acid. N-alkylation

occurs efficiently, followed by alkaline hydrolysis which simultaneously opens the ring and

decarboxylates to yield the product.[1]
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Reaction Scheme (Graphviz)
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Figure 2: Synthesis via N-alkylation of isatoic anhydride followed by decarboxylative hydrolysis.

Detailed Protocol
Reagents:

Isatoic Anhydride (16.3 g, 100 mmol)

Sodium Hydride (60% dispersion, 4.4 g, 110 mmol)

Ethyl Iodide (17.1 g, 110 mmol)

Solvent: DMF (Dimethylformamide)

Step-by-Step Methodology:

Deprotonation: Suspend Sodium Hydride in dry DMF (100 mL) under Nitrogen atmosphere

at 0°C. Carefully add Isatoic Anhydride portion-wise. Evolution of H

gas will occur.

Alkylation: Stir for 30 mins, then add Ethyl Iodide dropwise. Allow to warm to room

temperature and stir for 4 hours.
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Hydrolysis: Pour the reaction mixture into 10% NaOH solution (200 mL). Heat to reflux

(100°C) for 2 hours. This step opens the anhydride ring and cleaves the carbamate,

releasing CO

.[1]

Workup: Cool the solution and wash with Ether to remove non-acidic impurities. Acidify the

aqueous layer with conc. HCl to pH 3-4.

Crystallization: The product, N-Ethylanthranilic acid, will precipitate as a solid. Filter, wash

with cold water, and dry.[2]

Data Presentation & Properties
Physicochemical Properties Table

Property Value Notes

CAS Number 89-50-9 Verified Identifier

Molecular Weight 165.19 g/mol

C

H

NO

Melting Point 160 – 162 °C
Recrystallized from

EtOH/Water [1]

Appearance Off-white to pale yellow solid Oxidizes slightly in air

Solubility

Soluble in EtOH, DMSO, Base;

Low in H

O

Amphoteric nature

pKa
~5.3 (COOH), ~2.2 (NH

)

Estimated based on N-methyl

analog

Spectral Signatures (Diagnostic)
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H NMR (DMSO-d

, 400 MHz):

12.5 (s, 1H, -COOH)

7.8 (dd, 1H, Ar-H, C3)

7.4 (m, 1H, Ar-H)

6.5 - 6.7 (m, 2H, Ar-H)

3.2 (q, 2H, N-CH

-CH

) – Diagnostic Quartet

1.2 (t, 3H, N-CH

-CH

) – Diagnostic Triplet

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Yield (Reductive

Amination)
Incomplete imine formation

Use a dehydrating agent

(molecular sieves) or extend

reaction time at 0°C before

adding reductant.

Dialkylation (N,N-diethyl)
Excess acetaldehyde/alkyl

halide

Strictly control stoichiometry

(1.0 - 1.1 eq). Use bulky

reducing agents (NaBH(OAc)

).

Product is an Oil/Sticky Trace solvent or impurities

Recrystallize from

Ethanol/Water (1:1). Scratch

flask to induce nucleation.

Ester Formation
Reaction in alcohol with acid

catalyst

Ensure basic hydrolysis step is

complete if starting from

esters. Avoid acid catalysis

during alkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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